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SAPPHIRE Trial Overview and Final Outcome

The table below summarizes the key design features and the final outcome of the Phase 3 SAPPHIRE trial.

Trial Aspect Details

ClinicalTrials.gov NCT03906071 [1]

Identifier

Patient Population Advanced non-squamous NSCLC patients who had progressed after prior

platinum-based chemotherapy and an immune checkpoint inhibitor [1] [2]

| Study Arms | « Experimental: Sitravatinib + Nivolumab ¢ Control: Docetaxel [1] [3] | | Primary
Endpoint | Overall Survival (OS) [1] [2] | | Final Outcome | Did not meet primary endpoint of OS [2] [3] | |
Announcement Date | May 24, 2023 [2] |

Sitravatinib's Mechanism of Action and Rationale for
SAPPHIRE
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Sitravatinib is an oral, spectrum-selective tyrosine kinase inhibitor that targets a broad range of receptor

tyrosine kinases (RTKs) [4]. Key targets include:

« TAM family (TYRO3, AXL, MERTK)
« Split family (VEGFR2, KIT, PDGFR)
« Other RTKs (RET, MET) [4] [1] [2]

The scientific rationale for combining sitravatinib with nivolumab (an anti-PD-1 antibody) was based on its
potential to reverse an immunosuppressive tumor microenvironment [2]. Preclinical data suggested that

inhibiting TAM and split family RTKs could:

e Enhance antigen-specific T-cell responses
e Expand dendritic cell-dependent antigen presentation
e Overcome resistance to prior checkpoint inhibitor therapy [1] [2]
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Prior Clinical Data and Development Path

The SAPPHIRE trial was preceded by earlier-phase studies that informed its design. The table below
summarizes key efficacy and safety findings from a first-in-human Phase 1/1b study (NCT02219711).

Study Aspect Phase 1/1b Results (NCT02219711)

Recommended Phase 2 Dose 120 mg once daily (established based on cumulative
tolerability data) [4]

Most Common Treatment-Related Adverse Diarrhea, Fatigue, Hypertension, Nausea [4]
Events (TRAES)

Grade = 3 TRAEs Occurred in 53.4% of patients (103/193) [4]
Objective Response Rate (ORR) in Phase 1b  11.8% across all patients [4]

ORR in NSCLC subgroup 13.2% [4]

ORR in CPIl-experienced NSCLC 4.2% (exploratory analysis) [4]

The final outcome of the SAPPHIRE study indicates that this particular approach in the defined patient

population was not successful, despite a scientifically sound rationale [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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